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Get Quote

Stereoisomerism and Identification

5-Methyl-2-heptene is an alkene with the molecular formula C₈H₁₆ and a molecular weight of 112.21 g/mol

[1] [2]. Due to the double bond between carbons 2 and 3, and the fact that each carbon of the double bond is

attached to two different groups, this molecule can exist as a pair of cis-trans stereoisomers (also designated

as Z and E isomers) [3].

The relationship between these stereoisomers and their unique identities can be summarized as follows:

5-Methyl-2-heptene (C8H16)

Stereoisomers

cis- (or Z) Isomer trans- (or E) Isomer

CAS: 24608-84-2 InChIKey:
VIHUHUGDEZCPDK-XQRVVYSFSA-N CAS: 24608-85-3 InChIKey:

VIHUHUGDEZCPDK-GQCTYLIASA-N
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Relationship between 5-Methyl-2-heptene and its stereoisomers

Quantitative Data Summary

The following table consolidates key identifiers and physical data for the individual stereoisomers and their

mixture.

Property cis-5-Methyl-2-heptene
trans-5-Methyl-2-
heptene

cis-/trans- Mixture

IUPAC Name (Z)-5-methylhept-2-ene
[4]

(E)-5-methylhept-2-ene
[5]

5-methylhept-2-ene [1]
[2]

CAS Registry
Number

24608-84-2 [4] 24608-85-3 [6] 22487-87-2 [1] [2]

Molecular
Formula

C₈H₁₆ [4] C₈H₁₆ [6] C₈H₁₆ [1]

Molecular Weight
(g/mol)

112.2126 [4] 112.2126 [6] 112.21 / 112.22 [1] [2]

InChIKey VIHUHUGDEZCPDK-
XQRVVYSFSA-N [4]

VIHUHUGDEZCPDK-
GQCTYLIASA-N [6] [5]

VIHUHUGDEZCPDK-
UHFFFAOYNA-N [1]

Boiling Point Information missing 118°C [7] Information missing

Standard
Enthalpy of
Vaporization
(ΔvapH°)

Information missing 39.3 kJ/mol [6] Information missing

Physical State at
Room Temp.

Information missing Information missing Colorless liquid [2]
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Properties and Synthesis

General Properties & Hazards

The cis-/trans- mixture is a colorless to pale yellow liquid at room temperature [2].

5-Methyl-2-heptene is highly flammable and may pose an aspiration hazard, meaning it can be fatal
if swallowed and enters the airways [2].

Characteristic Reactions As a typical alkene, 5-methyl-2-heptene can undergo several characteristic

reactions [2]:

Hydrogenation: Addition of hydrogen to yield 5-methylheptane.
Hydrohalogenation: Addition of hydrogen halides to form alkyl halides.

Polymerization: Formation of larger hydrocarbon chains under specific conditions.
Oxidation: Can be oxidized to form alcohols or ketones.

Reported Synthesis Methods While detailed lab-scale protocols are not available in the search results, the

following industrial methods are reported [2]:

Catalytic Dehydrogenation of 5-methyl-3-heptanol using platinum or palladium catalysts.

Dehydration of alcohols like 5-methyl-3-heptanol using acid catalysts.
Isomerization of other heptenes using acid catalysts.

Biomass Conversion of biomass-derived ketones using bifunctional catalysts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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